Podophyllinic acid
Podophyllinic acid
Brand Name:
Vulcanchem
CAS No.:
1853-37-8
VCID:
VC0154265
InChI:
InChI=1S/C22H24O9/c1-27-16-4-10(5-17(28-2)21(16)29-3)18-11-6-14-15(31-9-30-14)7-12(11)20(24)13(8-23)19(18)22(25)26/h4-7,13,18-20,23-24H,8-9H2,1-3H3,(H,25,26)/t13-,18+,19-,20-/m0/s1
SMILES:
COC1=CC(=CC(=C1OC)OC)C2C(C(C(C3=CC4=C(C=C23)OCO4)O)CO)C(=O)O
Molecular Formula:
C22H24O9
Molecular Weight:
432.4 g/mol
Podophyllinic acid
CAS No.: 1853-37-8
Main Products
VCID: VC0154265
Molecular Formula: C22H24O9
Molecular Weight: 432.4 g/mol
| CAS No. | 1853-37-8 |
|---|---|
| Product Name | Podophyllinic acid |
| Molecular Formula | C22H24O9 |
| Molecular Weight | 432.4 g/mol |
| IUPAC Name | (5R,6R,7R,8R)-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydrobenzo[f][1,3]benzodioxole-6-carboxylic acid |
| Standard InChI | InChI=1S/C22H24O9/c1-27-16-4-10(5-17(28-2)21(16)29-3)18-11-6-14-15(31-9-30-14)7-12(11)20(24)13(8-23)19(18)22(25)26/h4-7,13,18-20,23-24H,8-9H2,1-3H3,(H,25,26)/t13-,18+,19-,20-/m0/s1 |
| Standard InChIKey | XRBSKUSTLXISAB-XVVDYKMHSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1OC)OC)[C@H]2[C@H]([C@@H]([C@H](C3=CC4=C(C=C23)OCO4)O)CO)C(=O)O |
| SMILES | COC1=CC(=CC(=C1OC)OC)C2C(C(C(C3=CC4=C(C=C23)OCO4)O)CO)C(=O)O |
| Canonical SMILES | COC1=CC(=CC(=C1OC)OC)C2C(C(C(C3=CC4=C(C=C23)OCO4)O)CO)C(=O)O |
| Synonyms | podophyllic acid podophyllinic acid |
| PubChem Compound | 134632 |
| Last Modified | Nov 11 2021 |
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